Cas no 1639296-22-2 (Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate)
1639296-22-2 structure
Product Name:Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate
CAS No:1639296-22-2
MF:C9H6BrNO2S
MW:272.118440151215
CID:6939901
PubChem ID:117819637
Update Time:2025-05-08
Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- DB-172383
- 1639296-22-2
- Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate
- SCHEMBL16396309
-
- Inchi: 1S/C9H6BrNO2S/c1-13-9(12)7-4-5-6(14-7)2-3-8(10)11-5/h2-4H,1H3
- InChI Key: YGJYBHNTNIYCHS-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=C(C(=O)OC)S2)N=1
Computed Properties
- Exact Mass: 270.93026Da
- Monoisotopic Mass: 270.93026Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.4Ų
Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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